Cas no 267881-10-7 (3-Pyridinepropanenitrile,2-chloro-b-oxo-)

• Product Name: 3-Pyridinepropanenitrile,2-chloro-b-oxo-
• CAS No: 267881-10-7
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• CID: 239493
• PubChem ID: 55266321
• Update Time: 2025-04-19

3-Pyridinepropanenitrile,2-chloro-b-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinepropanenitrile,2-chloro-b-oxo-
• 2-CHLORO-BETA-OXO-3-PYRIDINEPROPANENITRILE
• 3-(2-chloropyridin-3-yl)-3-oxopropanenitrile
• 3-pyridinepropanenitrile, 2-chloro-β-oxo-
• LogP
• A5265
• 2-chloro--oxo-3-Pyridinepropanenitrile
• 267881-10-7
• A-oxo-3-Pyridinepropanenitrile
• DTXSID70717173
• AKOS006311169
• 2-chloro-
• FT-0604229
• SCHEMBL948485

• MDL： MFCD09908101
• Inchi： 1S/C8H5ClN2O/c9-8-6(2-1-5-11-8)7(12)3-4-10/h1-2,5H,3H2
• InChI Key： XQDOVYQFUCKGGB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(CC#N)=O

Computed Properties

• Exact Mass: 180.00915
• Monoisotopic Mass: 180.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.8Ų

Experimental Properties

• PSA: 53.75